Cas no 886503-47-5 (2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride)

• Product Name: 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride
• CAS No: 886503-47-5
• MF: C₁₀H₅ClF₆O₂
• MW: 306.588923215866
• MDL: MFCD00729119
• CID: 3142860
• PubChem ID: 17999345
• Update Time: 2025-05-26

2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-methoxybenzoyl chloride
• 886503-47-5
• SCHEMBL3027243
• 2-methoxy-4,6-bis-trifluoromethyl-benzoyl chloride
• 2-methoxy-4,6-bis(trifluoromethyl)benzoyl chloride
• 2-(Methyloxy)-4,6-bis(trifluoromethyl)benzoyl chloride
• JS-4483
• AKOS015956932
• 2-methoxy-4,6-bis(trifluoromethyl)benzoylchloride
• 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride

• MDL： MFCD00729119
• Inchi： 1S/C10H5ClF6O2/c1-19-6-3-4(9(12,13)14)2-5(10(15,16)17)7(6)8(11)18/h2-3H,1H3
• InChI Key： JFIWHJKPNGEANU-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(C(F)(F)F)=CC=1C(F)(F)F)OC)=O

Computed Properties

• Exact Mass: 305.9882261Da
• Monoisotopic Mass: 305.9882261Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride

Introduction to 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) and Its Emerging Applications in Chemical Biology

The compound 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a benzoyl chloride moiety substituted with methoxy and two trifluoromethyl groups—endow it with distinct chemical properties that make it a valuable tool for synthetic chemists and biologists alike.

Benzoyl chlorides are well-known for their utility as acylating agents in organic synthesis, where they facilitate the formation of amides, esters, and other functional derivatives through nucleophilic acyl substitution reactions. The presence of electron-withdrawing trifluoromethyl groups in the aromatic ring enhances the electrophilicity of the carbonyl carbon, making the compound particularly effective in these transformations. Additionally, the methoxy group introduces steric and electronic effects that can influence reaction outcomes, offering fine-tuned control over product selectivity.

Recent advancements in drug discovery have highlighted the importance of fluorinated aromatic compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) fits squarely within this trend, as its trifluoromethyl substituents are known to improve lipophilicity and resistance to enzymatic degradation. This makes it an attractive candidate for developing novel therapeutic agents targeting a wide range of biological pathways.

In particular, this compound has garnered attention in the development of kinase inhibitors, where fluorinated benzoyl chlorides are frequently employed as key intermediates. Kinases play critical roles in cell signaling networks, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride, researchers can construct potent kinase inhibitors with improved binding affinity and selectivity. For instance, studies have demonstrated its utility in generating bisubstrate analogs that mimic natural substrates but exhibit enhanced inhibitory activity against specific kinases.

The incorporation of multiple fluorine atoms also enhances the metabolic stability of drug candidates—a crucial factor in drug design. Fluorine atoms can prevent rapid degradation by enzymes such as cytochrome P450 oxidases, thereby extending the half-life of active pharmaceutical ingredients (APIs). This property is particularly valuable for oral medications where bioavailability is a key concern. The 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) thus serves as a versatile building block for synthesizing fluorinated APIs with improved pharmacokinetic profiles.

Moreover, the compound’s reactivity extends beyond simple acylation reactions. It can be used to introduce trifluoromethyl groups into a variety of heterocyclic scaffolds, which are prevalent in biologically active molecules. For example, researchers have utilized this benzoyl chloride to construct trifluoromethylated pyridines and pyrimidines—a class of compounds known for their broad spectrum of biological activities. Such derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in infectious diseases and inflammation.

The methoxy group in 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) further contributes to its synthetic utility by enabling selective functionalization at different positions on the aromatic ring. This allows chemists to tailor molecular structures with precision, optimizing properties such as solubility and cell permeability. In recent years, there has been growing interest in developing prodrugs—precursor molecules that are converted into active drugs within biological systems—which often require careful balancing of hydrophobicity and metabolic stability.

One notable application of this compound is in the synthesis of fluorinated prostaglandin analogs used in anti-inflammatory therapies. Prostaglandins are signaling molecules involved in pain and inflammation pathways, and their fluorinated derivatives exhibit enhanced potency while reducing side effects associated with non-fluorinated versions. The benzoyl chloride functionality provides a convenient handle for introducing additional modifications necessary for achieving optimal pharmacological activity.

From a computational chemistry perspective, the electronic structure of 2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) has been extensively studied using density functional theory (DFT). These calculations reveal that the trifluoromethyl groups significantly lower the HOMO-LUMO gap compared to unsubstituted benzoyl chlorides due to their strong electron-withdrawing effects. This increased electrophilicity not only enhances reactivity but also influences intermolecular interactions with biological targets.

In conclusion,2-Methoxy-4,6-bis(trifluoromethyl)benzoyl chloride (CAS No. 886503-47-5) represents a versatile intermediate with broad applications across synthetic chemistry and drug discovery. Its unique structural features—combining electron-withdrawing trifluoromethyl groups with a reactive benzoyl chloride moiety—make it an indispensable tool for constructing biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play an increasingly important role in developing next-generation pharmaceuticals.